5-methoxy-1-tetralone N,N-dimethylhydrazone

• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: N-[(5-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)amino]-N-methylmethanamine
• InChI: InChI=1S/C13H18N2O/c1-15(2)14-12-8-4-7-11-10(12)6-5-9-13(11)16-3/h5-6,9H,4,7-8H2,1-3H3
• InChI Key: ZUBMBLGCEIXRBS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)N=C1CCCC2=C1C=CC=C2OC

Description

5-methoxy-1-tetralone N,N-dimethylhydrazone is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

35.25 g of 5-methoxy-1-tetralone and 61 ml of N,N-dimethylhydrazine were heated to about 80° under argon for 5 hours. The mixture was left to cool, 200 ml of 10% sodium chloride solution were added and the mixture was extracted several times with diethyl ether. The mixture was dried over sodium sulfate, filtered and evaporated. The oily residue was distilled over a 10 cm Vigreux column. At 85°-95°/0.1 mbar there were obtained 36.4 g (83%) of 5-methoxy-1-tetralone N,N-dimethylhydrazone as a yellow oil.